Stereoselective copolymerization of amino-functionalized styrene with butadiene using a half-sandwich scandium complex†
Polymer Chemistry Pub Date: 2016-11-08 DOI: 10.1039/C6PY01562J
Abstract
We report the stereoselective copolymerization of amino-functionalized styrenic monomers, including p-N,N-dimethylaminostyrene (DMAS), p-N,N-diethylaminostyrene (DEAS) and p-N,N-diphenylaminostyrene (DPAS) with butadiene (BD) using a half-sandwich scandium catalyst system (C5Me4SiMe3)Sc(CH2C6H4NMe2-o)2/[Ph3C][B(C6F5)4]. The chain-transfer reaction was efficiently inhibited with the growing steric hindrance of the amino groups. The stereoregular multiblock DEAS-BD and diblock DPAS-BD copolymers were generated with adjustable polymer compositions, controllable molecular weights and narrow molecular weight distributions.
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Journal Name：Polymer Chemistry
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